Cas no 1402842-05-0 (3-(Cyclohexylmethyl)-1-phenylpiperidine)

3-(Cyclohexylmethyl)-1-phenylpiperidine is a synthetic organic compound featuring a piperidine core substituted with a phenyl group at the 1-position and a cyclohexylmethyl moiety at the 3-position. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The cyclohexylmethyl group enhances lipophilicity, potentially improving membrane permeability, while the phenyl substitution offers opportunities for further functionalization. Its rigid cyclohexane ring may contribute to conformational stability, which is advantageous in the design of bioactive molecules. The compound is typically utilized in the development of CNS-targeting agents or as a scaffold for novel receptor modulators due to its balanced hydrophobic and pharmacophoric characteristics.

3-(Cyclohexylmethyl)-1-phenylpiperidine structure

1402842-05-0 structure

Product Name:3-(Cyclohexylmethyl)-1-phenylpiperidine

CAS No:1402842-05-0

MF:C₁₈H₂₇N

MW:257.413685083389

CID:1093833

PubChem ID:72942895

Update Time:2025-06-06

3-(Cyclohexylmethyl)-1-phenylpiperidine Chemical and Physical Properties

Names and Identifiers

- 3-(Cyclohexylmethyl)-1-phenylpiperidine
- 1402842-05-0
- Inchi： 1S/C18H27N/c1-3-8-16(9-4-1)14-17-10-7-13-19(15-17)18-11-5-2-6-12-18/h2,5-6,11-12,16-17H,1,3-4,7-10,13-15H2
- InChI Key： IXFFVPSFOFCNJZ-UHFFFAOYSA-N
- SMILES： N1(C2C=CC=CC=2)CCCC(C1)CC1CCCCC1

Computed Properties

Exact Mass: 257.214349865g/mol
Monoisotopic Mass: 257.214349865g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.9
Topological Polar Surface Area: 3.2Å²

3-(Cyclohexylmethyl)-1-phenylpiperidine Pricemore >>

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